methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride
Description
“Methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride”, commonly known as MAH, is a chemical compound of considerable interest due to its potential applications in several fields of research and industry. It is generally used as an intermediate in pharmaceutical and chemical research .
Synthesis Analysis
The synthesis of both stereoisomers of 1-amino-4-hydroxycyclohexane-1-carboxylate, a new family of constrained hydroxy-α,α-disubstituted-α-amino acids, is achieved through selective transformations of the functional groups of the corresponding enone cycloadduct provided by the Diels–Alder cycloaddition of Danishefsky’s diene to methyl 2-acetamidoacrylate .Molecular Structure Analysis
The molecular formula of “this compound” is C8H16ClNO3. The exact molecular structure would require more specific information or advanced analytical techniques such as X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include the Diels–Alder cycloaddition and selective transformations of the functional groups .Physical And Chemical Properties Analysis
“this compound” is soluble in water . The molecular weight is 209.7. More specific physical and chemical properties like melting point, boiling point, and density are not available in the current resources.Mechanism of Action
The mechanism of action of “methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride” is not explicitly mentioned in the available resources. It’s generally used as an intermediate in pharmaceutical and chemical research , but the specific biological or chemical mechanisms would depend on the context of the research.
Safety and Hazards
Specific safety and hazard information for “methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride” is not available in the current resources. As with all chemicals, it should be handled with appropriate safety measures, including the use of personal protective equipment and adequate ventilation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride involves the reaction of 4-chlorocyclohexanone with methylamine, followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with ethyl chloroformate to form the desired product, which is then hydrolyzed to the hydrochloride salt.", "Starting Materials": [ "4-chlorocyclohexanone", "methylamine", "sodium borohydride", "ethyl chloroformate", "hydrochloric acid" ], "Reaction": [ "4-chlorocyclohexanone is reacted with excess methylamine in ethanol to form the imine intermediate.", "The imine intermediate is then reduced with sodium borohydride in methanol to form the corresponding amine.", "The amine is then reacted with ethyl chloroformate in dichloromethane to form the desired product, methyl 4-amino-1-hydroxycyclohexane-1-carboxylate.", "The product is then hydrolyzed with hydrochloric acid to form the hydrochloride salt of the desired compound, methyl 4-amino-1-hydroxycyclohexane-1-carboxylate hydrochloride." ] } | |
CAS RN |
1822974-91-3 |
Molecular Formula |
C8H16ClNO3 |
Molecular Weight |
209.7 |
Purity |
90 |
Origin of Product |
United States |
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